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Compound of Interest

Compound Name: Ethylphosphonic dichloride

Cat. No.: B015551

An In-depth Technical Guide to Ethylphosphonic Dichloride

Abstract

Ethylphosphonic dichloride (CAS No: 1066-50-8), a highly reactive organophosphorus
compound, serves as a critical intermediate in the synthesis of a diverse range of
organophosphorus chemicals.[1] This document provides a comprehensive overview of its
physical and chemical properties, detailed experimental protocols for its synthesis and analysis,
and its key applications in research and development. It is intended for researchers, chemists,
and professionals in the fields of drug development and materials science who require a
technical understanding of this versatile reagent.

Physical and Chemical Properties

Ethylphosphonic dichloride is a colorless to light yellow liquid with a pungent odor.[1][2] It is
a dense, moisture-sensitive compound soluble in organic solvents like chloroform and
dichloromethane.[2][3] Its high reactivity, particularly with water, is a defining characteristic.[1]

[4]

Table 1: Physical and Chemical Properties of Ethylphosphonic Dichloride
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Property Value Source(s)
Molecular Formula C2HsCI20P [2][5]
Linear Formula Cz2HsP(O)Cl2
Molecular Weight 146.94 g/mol [5]
CAS Number 1066-50-8 [2]
EC Number 213-918-3 [2]
Appearance (.Zlejdr colorless to light yellow 2]

liquid
Density 1.376 g/mL at 25 °C
Boiling Point 71-72 °C at 12 mmHg

Refractive Index

n20/D 1.465

Solubility

Soluble in chloroform and

dichloromethane

[2](3]

InChl Key

OWGJIXSYVHQEVHS-
UHFFFAOYSA-N

[2]

Canonical SMILES

CCP(=0)(CI)Cl

[2]

Chemical Reactivity and Stability

Reactivity: Ethylphosphonic dichloride’'s reactivity is dominated by the two phosphorus-
chlorine bonds.[1] It reacts violently with water in a hydrolytic process to form ethylphosphonic
acid and corrosive hydrogen chloride (HCI) gas.[1][4][6][7] This moisture sensitivity
necessitates handling under anhydrous conditions.[2][4] It is incompatible with strong oxidizing
agents, alcohols, amines, and alkalis.[4][6]

Stability: The compound is stable under standard ambient conditions when kept dry.[8]
However, it is sensitive to moisture and heat.[4][8] Upon intense heating, it can form explosive
mixtures with air.[8]
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Hazardous Decomposition: In the event of a fire, ethylphosphonic dichloride can decompose
to produce toxic and corrosive gases, including carbon oxides (CO, CO2), oxides of
phosphorus, and hydrogen chloride gas.[4][8]

Ethylphosphonic Dichloride Water
C2HsP(O)Cl2 (Moisture)

. . Hydrogen Chloride (HCI)
Ethylphosphonic Acid (Corrosive Gas)

Click to download full resolution via product page

Figure 1. Hydrolysis reaction of ethylphosphonic dichloride.

Experimental Protocols
Synthesis Methodologies

Several methods exist for the synthesis of ethylphosphonic dichloride. The choice of method
often depends on the available starting materials, desired purity, and scale of the reaction.

Method 1: Chlorination with Thionyl Chloride This is a common and effective method for
converting phosphonic acids or their esters into the corresponding dichloride.[9] Dialkyl
phosphonates can be reacted with thionyl chloride (SOCI2), a powerful chlorinating agent, to
yield ethylphosphonic dichloride.[9] The reaction is often facilitated by a catalyst.[10]

Method 2: Chlorination with Oxalyl Chloride A detailed laboratory-scale synthesis can be
performed using oxalyl chloride, which acts as a milder chlorinating agent compared to thionyl
chloride.[9]

e Protocol:
o Rigorously dried ethylphosphonic acid is dissolved in dry tetrahydrofuran (THF).[9]

o Pyridine is added dropwise to the solution at room temperature.[9]
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o The flask is cooled to -78°C.[9]

o Oxalyl chloride is added dropwise, resulting in the immediate formation of a precipitate
and slight gas evolution.[9]

o The product, ethylphosphonic dichloride, is then isolated from the reaction mixture.

Starting Materials Chlorinating Agents
Ethylphosphonic Acid Thionyl Chloride (SOCI2)
or Dialkyl Ethylphosphonate or Oxalyl Chloride

Reaction in
Anhydrous Solvent (e.g., THF)

( )

Click to download full resolution via product page

Figure 2. General synthesis workflow for ethylphosphonic dichloride.

Analytical Methods

The analysis of ethylphosphonic dichloride and its derivatives is crucial for purity
assessment and reaction monitoring. Due to the polarity of the parent acid, derivatization is
often required before analysis by gas chromatography.

Method: Gas Chromatography-Mass Spectrometry (GC-MS) GC-MS is a powerful technique
for analyzing the volatile derivatives of ethylphosphonic acid.[11]

» Protocol for Derivatization and Analysis:
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o Microsynthesis of Esters: In a vial, an appropriate alcohol is mixed with pyridine and a
10% solution of ethylphosphonic dichloride in n-hexane.[11]

o The mixture is vortexed and heated at 60°C for 60 minutes to form the corresponding
ethylphosphonate esters.[11]

o Extraction: Deionized water is added, and the mixture is shaken. Subsequently, n-hexane
is added, and the mixture is shaken again.[11]

o The upper organic phase, containing the ester derivatives, is collected and dried over
anhydrous sodium sulfate.[11]

o Analysis: The resulting standard solutions are analyzed by GC-MS, using either electron
ionization (EI) or chemical ionization (Cl) modes.[11] CI, with methane as the reaction gas,
is particularly useful as it often produces protonated analyte molecules with high relative
intensities, aiding in identification.[11]

Applications in Research and Drug Development

Ethylphosphonic dichloride is not an end-product but a versatile building block for creating
more complex organophosphorus compounds.[9]

o Synthesis of Organophosphorus Esters: It reacts with various alcohols or phenols to produce
a wide array of esters.[9] These esters have applications as:

o Enzyme Inhibitors: Valuable tools for studying enzyme function and for the development of
new therapeutic agents.[9]

o Flame Retardants: Used to impart fire-resistant properties to various materials.[9]
o Plasticizers: Added to polymers to improve their flexibility and durability.[9]

¢ Synthesis of Phosphonic Acids: Through hydrolysis, it yields ethylphosphonic acid, which can
be used as a chelating agent for metal ions or as a corrosion inhibitor.[9]

¢ Synthesis of Phosphonates: It is a precursor for phosphonates, molecules containing a
stable phosphorus-carbon bond.[9] These have applications as:
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o Nucleic Acid Analogs: Modified nucleotides containing phosphonate groups are used in
therapeutic research and to study nucleotide function.[9]

o Biocatalysts: Certain phosphonates can catalyze biological reactions, offering potential in
biotechnology.[9]

Ethylphosphonic
Dichloride

+ Alcohols/Phenols + Water (Hydrolysis)

Organophosphorus Esters

A

Enzyme Inhibitors Flame Retardants Plasticizers Chelating Agents Nucleic Acid Analogs

Phosphonic Acids Phosphonates
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Figure 3. Synthetic applications of ethylphosphonic dichloride.

Safety and Hazards

Ethylphosphonic dichloride is a hazardous chemical that must be handled with extreme care

using appropriate personal protective equipment (PPE), including gloves, protective clothing,
and eye/face protection.[2]

o Toxicity: It is classified as acutely toxic and is fatal if swallowed and toxic if inhaled or in
contact with skin.[2][5]

o Corrosivity: It causes severe skin burns and eye damage.[2][4][5]

» Handling: Work should be conducted in a well-ventilated area or outdoors.[2] Do not breathe
dust, fume, gas, mist, vapors, or spray.[2] Contaminated clothing should be removed
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immediately and washed before reuse.[2]

o Storage: Store in a well-ventilated, locked-up place with the container tightly closed.[2] It is
moisture-sensitive and should be protected from exposure to water.[2][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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